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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety and properties

of DO 710, commercially known as DOWSIL™ 710 Fluid. This fluid is a phenylmethyl

polysiloxane, a type of silicone oil.[1][2] It is primarily utilized in industrial applications requiring

high thermal stability, such as a heat transfer fluid, a lubricant for high-temperature instruments,

and as a base oil for greases.[2][3][4] This document consolidates key safety and technical

data from material safety data sheets and product information bulletins to support safe handling

and informed use in research and development settings.

Section 1: Physical and Chemical Properties
DOWSIL™ 710 Fluid is a colorless to light straw-colored liquid with no odor.[5][6] It is

characterized by its high flash point, low volatility at elevated temperatures, and a relatively flat

viscosity-temperature slope.[7][8] These properties make it suitable for applications requiring

stable performance over a wide temperature range. A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Reference

Appearance Colorless to light straw liquid [5][6]

Odor Odorless [5][6]

Specific Gravity @ 25°C 1.11 [5][6][9]

Viscosity @ 25°C 500 cSt [5][8]

Flash Point (Open Cup) 302 °C / 575.6 °F [8]

Flash Point (Closed Cup) >101.1 °C / >214 °F [5]

Autoignition Temperature 488 °C / 910.4 °F [8]

Boiling Point > 35°C / 95°F [5]

Freezing/Pour Point -22 °C / -7.6 °F [8]

Vapor Pressure @ 25°C Negligible [8]

Refractive Index @ 25°C 1.533 [8]

Thermal Conductivity @ 50°C 0.14 W/(m.K) [8]

Volatility (4 hours @ 250°C) 3.0% [8]

Chemical Stability
Stable under normal

conditions.
[5]

Section 2: Toxicological Profile
DOWSIL™ 710 Fluid is not classified as a hazardous substance or mixture.[1] It exhibits a very

low order of toxicity based on available data. Acute toxicity studies in animals show a high

LD50 value, indicating that harmful effects from swallowing small amounts are not anticipated.

[2] It is not found to be a skin or eye irritant in rabbit studies.[1] Furthermore, it is not classified

as a carcinogen by IARC, OSHA, or NTP.[1] A summary of the toxicological data is provided in

Table 2.
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Toxicological
Endpoint

Result Species Reference

Acute Oral Toxicity

(LD50)
> 15,000 mg/kg Rat [1][2]

Skin

Corrosion/Irritation
No skin irritation Rabbit [1]

Serious Eye

Damage/Irritation
No eye irritation Rabbit [1]

Skin Sensitization Not classified - [1]

Respiratory

Sensitization
Not classified - [1]

Germ Cell

Mutagenicity
Not classified - [1]

Carcinogenicity Not classified - [1]

Reproductive Toxicity Not classified - [1]

Specific Target Organ

Toxicity (Single

Exposure)

Not classified - [1]

Specific Target Organ

Toxicity (Repeated

Exposure)

Not classified - [1]

Aspiration Toxicity Not classified - [1]

Experimental Protocols
The provided Safety Data Sheets cite the results of toxicological studies but do not detail the

specific experimental methodologies, such as the specific test guidelines (e.g., OECD, EPA)

followed. This level of detail is typically found in proprietary full study reports, which are not

publicly available. The data suggests that standard acute toxicity and irritation studies were

performed. For instance, the acute oral toxicity was determined in rats, and skin and eye

irritation were assessed in rabbits, which are standard models for these endpoints.[1][2]
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Section 3: Handling, Storage, and Personal
Protection
Proper handling and storage procedures are crucial for maintaining the integrity of DOWSIL™

710 Fluid and ensuring personnel safety.

Handling
Handle in accordance with good industrial hygiene and safety practices.[1] Use only with

adequate ventilation.[1] Avoid eye contact.[5] Take care to prevent spills and minimize release

to the environment.[1] At elevated temperatures (in air above 149°C or 300°F), traces of

benzene, a carcinogen, may form.[10] In such cases, provide ventilation to control vapor

exposure within inhalation guidelines.[10]

Storage
Store in properly labeled containers.[1] Keep containers tightly closed in a cool, well-ventilated

place.[9] Avoid contact with strong oxidizing agents, as they can cause a reaction.[5]

Personal Protective Equipment (PPE)
Under normal conditions of use, the requirements for personal protective equipment are

minimal.

Respiratory Protection: No personal respiratory protective equipment is normally required.[1]

Hand Protection: Washing at mealtimes and at the end of a shift is adequate. No special

protection is needed.[5]

Eye Protection: Use safety glasses as a minimum.[5]

Skin and Body Protection: No special protection is needed.[5]

The following diagram outlines the logical workflow for personal protection when handling

DOWSIL™ 710 Fluid.
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Personal Protective Equipment Workflow for DOWSIL™ 710

Handling DOWSIL™ 710 Fluid

Is the fluid heated >149°C in air?

Standard Room Temperature Use

No

High Temperature Use

Yes

Required PPE:
- Safety Glasses

Required PPE:
- Safety Glasses

- Enhanced Ventilation

Proceed with work
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Spill Response Workflow for DOWSIL™ 710

Spill Detected

Assess Spill Size

Small Spill

Small

Large Spill

Large

Soak up with inert
absorbent material
(e.g., sand, earth)

Provide diking or other
containment to prevent spreading

Clean up remaining materials
with suitable absorbent

If possible, pump diked
material into a suitable container

Dispose of absorbent and
recovered material in accordance

with local regulations

Clean spill area to prevent
slip hazard

Spill Response Complete

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1230134?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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